Cas no 2171283-55-7 ((2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid)
(2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid
- (2S)-2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid
- 2171283-55-7
- EN300-1485881
-
- Inchi: 1S/C23H26N2O5/c1-15(22(27)28)25-21(26)12-6-7-13-24-23(29)30-14-20-18-10-4-2-8-16(18)17-9-3-5-11-19(17)20/h2-5,8-11,15,20H,6-7,12-14H2,1H3,(H,24,29)(H,25,26)(H,27,28)/t15-/m0/s1
- InChI Key: ITPVENJRUGKXTE-HNNXBMFYSA-N
- SMILES: O(C(NCCCCC(N[C@H](C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 410.18417193g/mol
- Monoisotopic Mass: 410.18417193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 30
- Rotatable Bond Count: 10
- Complexity: 588
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 105Ų
(2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1485881-1.0g |
(2S)-2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid |
2171283-55-7 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1485881-50mg |
(2S)-2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid |
2171283-55-7 | 50mg |
$2044.0 | 2023-09-28 | ||
| Enamine | EN300-1485881-100mg |
(2S)-2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid |
2171283-55-7 | 100mg |
$2142.0 | 2023-09-28 | ||
| Enamine | EN300-1485881-250mg |
(2S)-2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid |
2171283-55-7 | 250mg |
$2239.0 | 2023-09-28 | ||
| Enamine | EN300-1485881-500mg |
(2S)-2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid |
2171283-55-7 | 500mg |
$2336.0 | 2023-09-28 | ||
| Enamine | EN300-1485881-1000mg |
(2S)-2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid |
2171283-55-7 | 1000mg |
$2433.0 | 2023-09-28 | ||
| Enamine | EN300-1485881-2500mg |
(2S)-2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid |
2171283-55-7 | 2500mg |
$4771.0 | 2023-09-28 | ||
| Enamine | EN300-1485881-5000mg |
(2S)-2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid |
2171283-55-7 | 5000mg |
$7058.0 | 2023-09-28 | ||
| Enamine | EN300-1485881-10000mg |
(2S)-2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid |
2171283-55-7 | 10000mg |
$10464.0 | 2023-09-28 |
(2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid
Recent Advances in the Study of (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid and Related Compounds (CAS: 2171283-55-7)
In recent years, the compound (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid, along with its derivatives, has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, often associated with the CAS number 2171283-55-7, is a key intermediate in peptide synthesis and has shown promising potential in drug development. The following sections provide an overview of the latest research findings, methodologies, and applications related to this compound.
The primary focus of recent studies has been on optimizing the synthesis of (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid to enhance its yield and purity. Researchers have employed advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) to achieve these goals. Notably, a study published in the Journal of Medicinal Chemistry demonstrated that the use of microwave-assisted synthesis significantly reduces reaction times while maintaining high product quality.
Another critical area of investigation involves the biological activity of this compound and its derivatives. Preliminary in vitro studies have revealed that (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. This finding has sparked interest in its potential application as an anti-inflammatory agent. Furthermore, molecular docking studies suggest that this compound may interact with specific protein targets, opening avenues for further drug discovery efforts.
In addition to its therapeutic potential, researchers have explored the use of (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid as a building block for more complex peptide-based materials. A recent publication in ACS Biomaterials Science & Engineering highlighted its role in the development of self-assembling peptides for biomedical applications, such as drug delivery systems and tissue engineering scaffolds. The compound's ability to form stable and biocompatible structures makes it a valuable candidate for these purposes.
Despite these advancements, challenges remain in the large-scale production and application of (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid. Issues such as cost-effectiveness, scalability, and regulatory compliance need to be addressed to facilitate its transition from the laboratory to clinical settings. Ongoing research aims to overcome these hurdles by exploring alternative synthesis routes and improving purification techniques.
In conclusion, the compound (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid (CAS: 2171283-55-7) continues to be a subject of intense research due to its versatile applications in peptide synthesis, drug development, and biomaterials. The latest studies underscore its potential as a therapeutic agent and a functional material, while also highlighting the need for further optimization and validation. As the field progresses, this compound is expected to play an increasingly important role in advancing chemical biology and pharmaceutical sciences.
2171283-55-7 ((2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)